2,3-Difluoro-1,4-dimethoxybenzene

• IUPAC Name: 2,3-difluoro-1,4-dimethoxybenzene
• InChI: InChI=1S/C8H8F2O2/c1-11-5-3-4-6(12-2)8(10)7(5)9/h3-4H,1-2H3
• InChI Key: WLCXXDDOQPRUGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)OC)F)F
• Molecular Formula: C8H8F2O2
• Molecular Weight: 174.14 g/mol

Description

2,3-Difluoro-1,4-dimethoxybenzene is an organic compound with the molecular weight of 174.15.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8F2O2/c1-11-5-3-4-6(12-2)8(10)7(5)9/h3-4H,1-2H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a storage

Scientific Research Applications

2,3-Difluoro-1,4-dimethoxybenzene has been used in a wide range of scientific research applications, including the synthesis of novel compounds, the study of enzyme activity, the determination of the stereochemistry of organic molecules, and the investigation of the mechanism of action of drugs. It has also been used in the synthesis of a variety of pharmaceuticals and agrochemicals.

Mechanism of Action

Target of Action

It is known to be used as a building block in various chemical reactions .

Mode of Action

As a chemical building block, it likely interacts with its targets through chemical reactions, leading to the formation of new compounds .

Biochemical Pathways

As a building block in chemical synthesis, it may be involved in various biochemical pathways depending on the specific reactions it is used in .

Pharmacokinetics

As a chemical compound used in synthesis, its bioavailability would depend on the specific context and conditions of its use .

Result of Action

The molecular and cellular effects of 2,3-Difluoro-1,4-dimethoxybenzene’s action would depend on the specific reactions it is used in . As a building block in chemical synthesis, it contributes to the formation of new compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors, including temperature, pH, and the presence of other chemicals . These factors can affect the rate and outcome of the reactions it is involved in .

Advantages and Limitations for Lab Experiments

The main advantage of using 2,3-Difluoro-1,4-dimethoxybenzene in lab experiments is its versatility. It can be used to modify a variety of functional groups and to catalyze the formation of carbon-carbon bonds. It is also relatively inexpensive and can be easily synthesized from readily available starting materials. However, it is volatile and can be toxic if inhaled, so it should be handled with caution.

Future Directions

Future research on 2,3-Difluoro-1,4-dimethoxybenzene could focus on developing new synthetic methods for its production, exploring its potential as a pharmaceutical or agrochemical, and investigating its effects on other biochemical and physiological processes. Additionally, it could be used to study the mechanism of action of drugs and to develop new drugs that target specific enzymes or pathways. Furthermore, it could be used to study the stereochemistry of organic molecules and to develop new methods for the synthesis of complex molecules. Finally, it could be used to study the mechanism of action of enzymes and to develop new drugs that target specific enzymes or pathways.

Synthesis Methods

2,3-Difluoro-1,4-dimethoxybenzene can be synthesized by treating 1,4-dimethoxybenzene with a mixture of hydrofluoric acid and sulfuric acid. The reaction is carried out in a refluxing setup and can be completed in several hours. The reaction produces a mixture of this compound and 1,2-difluoro-3,4-dimethoxybenzene, which can be separated by distillation.